Cas no 94905-01-8 (2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-(1,1-dimethylethyl)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-(1,1-dimethylethyl)-
• CAS No: 94905-01-8
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 752059
• PubChem ID: 3309933
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-(1,1-dimethylethyl)-
• 2-tert-butyl-5-chlorocyclohexa-2,5-diene-1,4-dione
• AKOS024341754
• SCHEMBL13804759
• 2-tert-butyl-5-chlorobenzo-1,4-quinone
• DTXSID20391321
• 94905-01-8

• Inchi： 1S/C10H11ClO2/c1-10(2,3)6-4-9(13)7(11)5-8(6)12/h4-5H,1-3H3
• InChI Key： SUGGUDYURYSBGN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=CC1=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones